Cas no 2694728-67-9 (Tert-butyl 2-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)acetate)

Tert-butyl 2-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)acetate is a versatile intermediate in organic synthesis, particularly valued for its role in constructing heterocyclic compounds. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions, making it suitable for stepwise synthetic strategies. The 3-chloro-2-oxo-1,2-dihydropyrazine moiety offers reactivity for further functionalization, enabling applications in pharmaceuticals and agrochemicals. Its crystalline form ensures consistent purity, while the chloro and carbonyl groups provide handles for nucleophilic substitution or condensation reactions. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its balanced reactivity and structural flexibility.

Tert-butyl 2-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)acetate structure

2694728-67-9 structure

Product Name:Tert-butyl 2-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)acetate

CAS No:2694728-67-9

MF:C₁₀H₁₃ClN₂O₃

MW:244.674821615219

MDL:MFCD34475541

CID:5627595

PubChem ID:165950697

Update Time:2025-10-29

Tert-butyl 2-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

- 2694728-67-9
- EN300-28318262
- tert-butyl 2-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)acetate
- Tert-butyl 2-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)acetate
- MDL： MFCD34475541
- Inchi： 1S/C10H13ClN2O3/c1-10(2,3)16-7(14)6-13-5-4-12-8(11)9(13)15/h4-5H,6H2,1-3H3
- InChI Key： ALCJDCZDWIPJKW-UHFFFAOYSA-N
- SMILES： ClC1C(N(C=CN=1)CC(=O)OC(C)(C)C)=O

Computed Properties

Exact Mass: 244.0614700g/mol
Monoisotopic Mass: 244.0614700g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 369
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 59Å²

Tert-butyl 2-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28318262-1g	tert-butyl 2-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)acetate	2694728-67-9	95%	1g	$813.0	2023-09-07
Enamine	EN300-28318262-5g	tert-butyl 2-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)acetate	2694728-67-9	95%	5g	$2360.0	2023-09-07
Enamine	EN300-28318262-10g	tert-butyl 2-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)acetate	2694728-67-9	95%	10g	$3500.0	2023-09-07
Enamine	EN300-28318262-0.05g	tert-butyl 2-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)acetate	2694728-67-9	95.0%	0.05g	$188.0	2025-03-19
Enamine	EN300-28318262-0.1g	tert-butyl 2-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)acetate	2694728-67-9	95.0%	0.1g	$282.0	2025-03-19
Enamine	EN300-28318262-0.25g	tert-butyl 2-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)acetate	2694728-67-9	95.0%	0.25g	$403.0	2025-03-19
Enamine	EN300-28318262-0.5g	tert-butyl 2-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)acetate	2694728-67-9	95.0%	0.5g	$636.0	2025-03-19
Enamine	EN300-28318262-1.0g	tert-butyl 2-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)acetate	2694728-67-9	95.0%	1.0g	$813.0	2025-03-19
Enamine	EN300-28318262-2.5g	tert-butyl 2-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)acetate	2694728-67-9	95.0%	2.5g	$1594.0	2025-03-19
Enamine	EN300-28318262-5.0g	tert-butyl 2-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)acetate	2694728-67-9	95.0%	5.0g	$2360.0	2025-03-19